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Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238

An In-depth Technical Guide to the Handling and Storage of Isopropyl 2-methoxyacetate

For researchers, scientists, and professionals in drug development, the safe handling and
storage of chemical reagents are paramount. This guide provides a comprehensive overview of
the necessary precautions for Isopropyl 2-methoxyacetate, a flammable liquid and potential
irritant. Adherence to these guidelines is crucial for maintaining a safe laboratory environment
and ensuring the integrity of the compound for experimental use.

Physicochemical Properties

Isopropyl 2-methoxyacetate is a colorless to pale yellow liquid.[1][2] A summary of its key
physical and chemical properties is presented below to inform risk assessment and handling
procedures.
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Property Value
CAS Number 17640-21-0
Molecular Formula CesH1203

Molecular Weight 132.16 g/mol [3][4]

Appearance Colorless to pale yellow liquid[1][2]
Boiling Point 160°C at 760 mmHg[5]

Flash Point 49.9°CJ[5]

Density 0.959 g/cm?3

Vapor Pressure

2.44 mmHg at 25°C[5]

Refractive Index

1.398[5]

B Soluble in organic solvents; low solubility in
Solubility ter 1]
water.

Hazard Identification and Classification

Isopropyl 2-methoxyacetate is classified as a flammable liquid and vapor.[3][6][7] It is also
known to cause skin and serious eye irritation, and may lead to respiratory irritation.[3][6][7]

GHS Hazard Statements:

H226: Flammable liquid and vapour.[6][7]

H315: Causes skin irritation.[3][6][7]

H319: Causes serious eye irritation.[3][6][7]

H335: May cause respiratory irritation.[3][6][7]

Handling Precautions

When working with Isopropyl 2-methoxyacetate, it is imperative to use appropriate personal
protective equipment (PPE) and engineering controls to minimize exposure.
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Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood, to keep airborne
concentrations low.[3]

o Use explosion-proof electrical, ventilating, and lighting equipment.[3][6]

o Ensure eyewash stations and safety showers are readily accessible.[3]
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][6]

» Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and protective clothing are
required to prevent skin contact.[3][6]

o Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator with an
organic vapor cartridge is recommended.[3]

General Handling Practices:
o Keep the container tightly closed when not in use.[3][6]

o Keep away from heat, sparks, open flames, and other ignition sources.[3][6][7] No smoking
is permitted in the handling area.[3][6][7]

o Use only non-sparking tools to prevent ignition.[3][6]

o Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.[3][6]

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][6]
e Wash hands thoroughly after handling.[3][6]

e Do not eat, drink, or smoke in the work area.[3]

Storage Recommendations
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Proper storage of Isopropyl 2-methoxyacetate is essential for maintaining its stability and
preventing hazardous situations.

Storage Conditions:

Store in a cool, dry, and well-ventilated area.[3]

Keep containers tightly closed to prevent the escape of vapors.[3][6]

Store away from heat, sources of ignition, and direct sunlight.[7][8]

Some suppliers recommend refrigeration for long-term storage.[2][9]
Incompatible Materials:

o Keep away from strong oxidizing agents.[3]

Emergency Procedures

In the event of a spill or exposure, follow these emergency procedures:
Spill Response:

e Remove all sources of ignition.[3]

e Ensure adequate ventilation.[3]

o Wear appropriate personal protective equipment.[3]

o Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable
container for disposal.[3]

e Do not let the product enter drains or waterways.[3]
First Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek medical attention if you feel unwell.[3]
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» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water. If skin irritation occurs, seek medical advice.[3]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[3]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Immediately call a poison
center or doctor.[7]

Logical Workflow for Handling and Storage

The following diagram illustrates the decision-making process and necessary precautions for
the safe handling and storage of Isopropyl 2-methoxyacetate.
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Workflow for Isopropyl 2-methoxyacetate
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Caption: A flowchart outlining the necessary steps for safely handling and storing Isopropyl 2-
methoxyacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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